Cas no 2060030-95-5 (2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid
• CAS No: 2060030-95-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD30501949
• CID: 5193177
• PubChem ID: 137704083
• Update Time: 2025-10-30

2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(phenylmethoxycarbonylaminooxy)hexanoic acid
• 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid

• MDL： MFCD30501949
• Inchi： 1S/C15H21NO5/c1-3-11(2)9-13(14(17)18)21-16-15(19)20-10-12-7-5-4-6-8-12/h4-8,11,13H,3,9-10H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： DZOCTFWSWFNRNA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ONC(OCC1=CC=CC=C1)=O)CC(C)CC

Additional information on 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid

2-({(Benzyloxy)Carbonylamino}Oxy)-4-Methylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 2060030-95-5, commonly referred to as 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid is characterized by a hexanoic acid backbone with specific substituents. The presence of a benzyloxy group attached to the carbonyl amine moiety introduces unique electronic and steric effects, which play a crucial role in its reactivity and functionality. The methyl group at the 4-position further enhances the molecule's versatility, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its use in creating biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The ability of this compound to undergo controlled polymerization under mild conditions has been a focal point of recent investigations.

In terms of synthesis, the preparation of 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. The introduction of the benzyloxy group is achieved through a nucleophilic substitution reaction, followed by careful purification steps to ensure high purity. Recent advancements in catalytic methods have significantly improved the yield and efficiency of this synthesis pathway.

The physical properties of this compound are also noteworthy. It exhibits a melting point that is suitable for various industrial applications and is relatively stable under normal storage conditions. Its solubility characteristics make it an ideal candidate for use in aqueous-based formulations, particularly in pharmaceuticals where controlled drug delivery systems are required.

One area where this compound has shown immense potential is in drug delivery systems. Researchers have utilized its structure to develop targeted drug carriers that can enhance bioavailability and reduce side effects. The incorporation of this compound into lipid-based nanoparticles has been particularly promising, as it allows for precise control over drug release kinetics.

In conclusion, 2-({(benzyloxy)carbonylamino}oxy)-4-methylhexanoic acid (CAS No. 2060030-95-5) is a versatile and valuable molecule with a wide range of applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.